Cas no 1006441-04-8 (1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid)
1006441-04-8 structure
Product Name:1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid
CAS No:1006441-04-8
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD06805247
CID:3059047
PubChem ID:19619911
Update Time:2025-04-21
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid
- CS-0264343
- 1-ethyl-3-nitro-1H-pyrazole-5-carboxylicacid
- 1006441-04-8
- GQB44104
- SCHEMBL2373891
- AKOS000308863
- EN300-92623
- AKOS015922647
- STK350126
- BBL040297
- 2-ethyl-5-nitropyrazole-3-carboxylic acid
-
- MDL: MFCD06805247
- Inchi: 1S/C6H7N3O4/c1-2-8-4(6(10)11)3-5(7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
- InChI Key: MTBVWZZYIPQLBF-UHFFFAOYSA-N
- SMILES: OC(C1=CC([N+](=O)[O-])=NN1CC)=O
Computed Properties
- Exact Mass: 185.04365571g/mol
- Monoisotopic Mass: 185.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 393.7±27.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E901145-10mg |
1-Ethyl-3-nitro-1H-pyrazole-5-carboxylic Acid |
1006441-04-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E901145-50mg |
1-Ethyl-3-nitro-1H-pyrazole-5-carboxylic Acid |
1006441-04-8 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E901145-100mg |
1-Ethyl-3-nitro-1H-pyrazole-5-carboxylic Acid |
1006441-04-8 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-92623-0.05g |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid |
1006441-04-8 | 95% | 0.05g |
$217.0 | 2023-09-01 | |
| Enamine | EN300-92623-0.1g |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid |
1006441-04-8 | 95% | 0.1g |
$324.0 | 2023-09-01 | |
| Enamine | EN300-92623-0.25g |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid |
1006441-04-8 | 95% | 0.25g |
$463.0 | 2023-09-01 | |
| Enamine | EN300-92623-0.5g |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid |
1006441-04-8 | 95% | 0.5g |
$729.0 | 2023-09-01 | |
| Enamine | EN300-92623-1.0g |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid |
1006441-04-8 | 95% | 1.0g |
$934.0 | 2023-02-11 | |
| Enamine | EN300-92623-2.5g |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid |
1006441-04-8 | 95% | 2.5g |
$1484.0 | 2023-09-01 | |
| Enamine | EN300-92623-5.0g |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid |
1006441-04-8 | 95% | 5.0g |
$2397.0 | 2023-02-11 |
1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
1006441-04-8 (1-ethyl-3-nitro-1H-pyrazole-5-carboxylic acid) Related Products
- 1029052-28-5(Methyl 1-ethyl-3-nitropyrazole-5-carboxylate)
- 956439-56-8(1-(carboxymethyl)-3-nitro-1H-pyrazole-5-carboxylic acid)
- 5709-89-7(1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid)
- 177409-39-1(4-Iodo-1-methyl-3-nitro-1H-pyrazole-5-carboxylic Acid)
- 1006950-68-0(3-nitro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)
- 1006441-13-9(1-cyclopentyl-3-nitro-1H-pyrazole-5-carboxylic acid)
- 625386-11-0(1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-)
- 177409-38-0(methyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate)
- 1006950-66-8(3-Nitro-1-propyl-1H-pyrazole-5-carboxylic acid)
- 344912-39-6((5-Methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk